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Compound of Interest

Compound Name: Bemnifosbuvir

CAS No.: 1998705-64-8

Cat. No.: B3025670

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of

Bemnifosbuvir (also known as AT-511 for the free base and AT-527 for the hemisulfate salt), a

potent antiviral agent under investigation for the treatment of RNA virus infections, including

Hepatitis C and COVID-19.[1] Adherence to these procedures is essential to ensure personnel

safety and maintain experimental integrity.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure risk, a combination of engineering controls and personal protective

equipment is mandatory when handling Bemnifosbuvir in a laboratory setting.

Engineering Controls:
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Chemical Fume Hood: All weighing, reconstitution, and aliquotting of powdered

Bemnifosbuvir must be performed in a certified chemical fume hood.

Ventilation: Ensure adequate ventilation in all areas where the compound is used or stored to

prevent the accumulation of vapors or dust.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.[2]

Hand Protection: Wear nitrile or other chemically resistant gloves. Double gloving is

recommended when handling the pure compound or concentrated solutions.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate cartridge is necessary.

Protective Clothing: A lab coat or disposable gown must be worn to prevent skin contact.[2]

Operational Plan: Handling and Preparation of
Solutions
Storage:

Store Bemnifosbuvir in a tightly sealed container in a cool, dry, and well-ventilated area,

protected from light.

For long-term storage of stock solutions, -80°C is recommended for up to 6 months, while

-20°C is suitable for up to 1 month.[3][4] Avoid repeated freeze-thaw cycles.[5]

Preparation of Stock Solutions:

Pre-calculation: Determine the required concentration and volume of the stock solution.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Bemnifosbuvir
powder.
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Solubilization: Bemnifosbuvir is soluble in DMSO.[6] For in vivo studies, various

formulations using co-solvents like PEG300, Tween-80, and SBE-β-CD can be prepared.[5]

Mixing: Add the solvent to the powdered compound and mix thoroughly until completely

dissolved. Sonication may be recommended for some formulations.[7][8]

Labeling and Storage: Clearly label the stock solution with the compound name,

concentration, solvent, date of preparation, and appropriate hazard warnings. Store at the

recommended temperature.

Disposal Plan
All waste materials contaminated with Bemnifosbuvir must be treated as hazardous chemical

waste.

Liquid Waste:

Collect all liquid waste containing Bemnifosbuvir in a designated, sealed, and clearly

labeled hazardous waste container.

Do not dispose of this waste down the drain.

Solid Waste:

All contaminated solid waste, including pipette tips, tubes, gloves, and paper towels, must be

placed in a designated hazardous waste bag or container.

Empty vials and containers should be triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous liquid waste. The rinsed containers can then be disposed of in the

regular trash, provided all labels with personal information are defaced.[9]

Decontamination:

Work surfaces should be decontaminated using a suitable agent. A 1:9 dilution of household

bleach with water is often effective for general biohazard decontamination.[10] For chemical

decontamination, a neutralizing agent may be necessary depending on the surface and the

specific procedures of your institution.[11]
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All decontamination materials should be disposed of as hazardous solid waste.

Quantitative Data Summary
The following table summarizes key quantitative data for Bemnifosbuvir and its active

metabolite.
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Property Value Source

Bemnifosbuvir (AT-511, Free

Base)

Molecular Formula C24H33FN7O7P [1]

Molecular Weight 581.53 g/mol [2][8]

CAS Number 1998705-64-8 [1][2]

Bemnifosbuvir Hemisulfate

(AT-527)

CAS Number 2241337-84-6 [1]

Antiviral Activity (EC90)

SARS-CoV-2 (in human airway

epithelial cells)
0.47 µM [3][4][12][13]

Antiviral Activity (EC50)

HCV Genotype 1a 12.8 nM [4][12][13]

HCV Genotype 1b 12.5 nM [4][12][13]

HCV Genotype 2a 9.2 nM [4][12][13]

HCV Genotype 3a 10.3 nM [4][12][13]

HCV Genotype 4a 14.7 nM [4][12][13]

HCV Genotype 5a 28.5 nM [4][12][13]

Toxicity

Cytotoxicity (TC50 in human

iPSC-cardiomyocytes)
> 100 µM [14]

Inhibition of human DNA

polymerases α, β, and γ (IC50)
> 100 µM [14]

Inhibition of human

mitochondrial RNA polymerase

(PolRMT) (IC50)

> 100 µM [14]
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Experimental Protocols
Detailed Methodology for In Vitro Antiviral Activity Assay
in Huh-7 Cells
This protocol outlines a typical experiment to determine the antiviral efficacy of Bemnifosbuvir
against a target virus (e.g., a coronavirus) in the Huh-7 human hepatoma cell line.

1. Cell Culture and Seeding: a. Culture Huh-7 cells in Dulbecco's Modified Eagle Medium

(DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin, and streptomycin at 37°C

in a 5% CO2 incubator. b. Seed the Huh-7 cells into 96-well plates at a density that will result in

80-100% confluency at the time of infection.[14]

2. Compound Preparation: a. Prepare a stock solution of Bemnifosbuvir in DMSO. b. On the

day of the experiment, prepare serial dilutions of Bemnifosbuvir in culture medium to achieve

the desired final concentrations.

3. Infection and Treatment: a. When the cells are confluent, remove the culture medium. b.

Infect the cells with the virus at a predetermined multiplicity of infection (MOI). c. After a 1-2

hour incubation period to allow for viral entry, remove the virus-containing medium. d. Add the

medium containing the different concentrations of Bemnifosbuvir to the respective wells.

Include a no-drug virus control and a no-virus cell control.

4. Incubation: a. Incubate the plates at 37°C in a 5% CO2 incubator for a period appropriate to

the virus's replication cycle (e.g., 48-72 hours).

5. Assessment of Antiviral Activity (Cytopathic Effect - CPE - Reduction Assay): a. After the

incubation period, visually inspect the cells for CPE under a microscope. b. To quantify cell

viability, use a method such as the neutral red uptake assay.[14] i. Remove the culture medium

and add a solution of neutral red dye. ii. Incubate for approximately 2 hours. iii. Remove the

dye, wash the cells with phosphate-buffered saline (PBS), and then extract the incorporated

dye with a destaining solution. iv. Read the optical density on a spectrophotometer at 540 nm.

c. Calculate the 50% effective concentration (EC50) by plotting the percentage of CPE

reduction against the drug concentration and fitting the data to a dose-response curve.
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Metabolic Activation Pathway of Bemnifosbuvir
Bemnifosbuvir is a prodrug that requires intracellular metabolic activation to its

pharmacologically active triphosphate form, AT-9010.[1] This process is catalyzed by a series

of host cell enzymes.[12][14] The active triphosphate, AT-9010, then acts as a competitive

inhibitor of the viral RNA-dependent RNA polymerase (RdRp), leading to chain termination and

inhibition of viral replication.[1][15]
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Caption: Metabolic activation pathway of Bemnifosbuvir to its active triphosphate form, AT-

9010.

Experimental Workflow for Antiviral Activity Assay
The following diagram illustrates the key steps in determining the in vitro antiviral efficacy of

Bemnifosbuvir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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